(5-Chlorofuran-2-yl)-(1,4-dioxa-9-azaspiro[4.5]decan-9-yl)methanone

• IUPAC Name: (5-chlorofuran-2-yl)-(1,4-dioxa-9-azaspiro[4.5]decan-9-yl)methanone
• InChI: InChI=1S/C12H14ClNO4/c13-10-3-2-9(18-10)11(15)14-5-1-4-12(8-14)16-6-7-17-12/h2-3H,1,4-8H2
• InChI Key: HFNZRDUDSAHBIK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CN(C1)C(=O)C3=CC=C(O3)Cl)OCCO2
• Molecular Formula: C12H14ClNO4
• Molecular Weight: 271.69 g/mol

Description

(5-Chlorofuran-2-yl)-(1,4-dioxa-9-azaspiro[4.5]decan-9-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a spirocyclic ketone that belongs to the class of azaspiro compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of (5-Chlorofuran-2-yl)-(1,4-dioxa-9-azaspiro[4.5]decan-9-yl)methanone is not fully understood. However, it is believed to exert its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been suggested that this compound may inhibit the growth and proliferation of cancer cells by interfering with their DNA synthesis.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, including topoisomerase II, which is involved in DNA replication. Additionally, this compound has been shown to reduce the production of certain cytokines and chemokines, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

The advantages of using (5-Chlorofuran-2-yl)-(1,4-dioxa-9-azaspiro[4.5]decan-9-yl)methanone in lab experiments include its potent anticancer and anti-inflammatory activity, as well as its relatively simple synthesis method. However, the limitations of using this compound include its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving (5-Chlorofuran-2-yl)-(1,4-dioxa-9-azaspiro[4.5]decan-9-yl)methanone. One potential direction is to investigate its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify potential drug targets. Finally, research could also focus on developing more efficient synthesis methods for this compound to facilitate its use in future studies.

Synthesis Methods

The synthesis of (5-Chlorofuran-2-yl)-(1,4-dioxa-9-azaspiro[4.5]decan-9-yl)methanone involves the reaction of 5-chlorofurfural with 1,4-dioxa-9-azaspiro[4.5]decan-9-amine in the presence of a catalytic amount of acetic acid. The reaction is carried out under reflux conditions in ethanol, and the product is obtained after purification by column chromatography.

Scientific Research Applications

(5-Chlorofuran-2-yl)-(1,4-dioxa-9-azaspiro[4.5]decan-9-yl)methanone has shown promising results in various scientific research studies. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been shown to possess anti-inflammatory activity and has potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis.